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Compound of Interest

Compound Name: AR-M 1896 Acetate

Cat. No.: B14766391

Get Quote

Application Note: Advanced Reconstitution & Handling of AR-M 1896 Acetate

Abstract & Introduction
AR-M 1896 Acetate is a highly selective, synthetic agonist for the Galanin Receptor 2 (GalR2).

[1] Structurally, it is a truncated and modified decapeptide fragment of Galanin, specifically

Galanin (2-11) with a C-terminal amide.[2] Its sequence is Trp-Thr-Leu-Asn-Ser-Ala-Gly-Tyr-

Leu-Leu-NH₂.[2][3][4]

Unlike full-length Galanin, which binds non-selectively to GalR1, GalR2, and GalR3, AR-M

1896 exhibits >500-fold selectivity for GalR2 over GalR1. This makes it a critical tool for

dissecting GalR2-mediated signaling pathways, including neuroprotection, nociception, and

regulation of depression-like behaviors.

Proper reconstitution is non-trivial due to the peptide's specific physicochemical properties.

While often labeled "water-soluble," the abundance of hydrophobic residues (Trp, Leu, Tyr)

combined with a lack of charged side chains at neutral pH can lead to aggregation or

incomplete dissolution in pure water. This guide provides a scientifically robust protocol to

ensure monomeric stability and precise dosing.
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Physicochemical Profile & Solubility Logic
To design a valid protocol, we must understand the molecule's behavior in solution.

Property Specification

Sequence
H-Trp-Thr-Leu-Asn-Ser-Ala-Gly-Tyr-Leu-Leu-

NH₂

Formula C₅₄H₈₁N₁₃O₁₄[3][5] · xC₂H₄O₂ (Acetate Salt)

Molecular Weight 1136.33 g/mol (Free Base)

Hydrophobicity
High. 60% of residues (W, L, A, Y, L, L) are

hydrophobic.

Isoelectric Point (pI)

~9.0 - 10.0 (Estimated). The only ionizable

group is the N-terminal amine (pKa ~9.5). Side

chains are neutral.

Net Charge at pH 7
Positive (+1). However, the hydrophobic core

drives aggregation.

The Solubility Challenge: At neutral pH (water/PBS), the single positive charge on the N-

terminus may not be sufficient to overcome the hydrophobic attraction between the Tryptophan

(Trp) and Leucine (Leu) residues, leading to "cloudy" suspensions or invisible micro-

aggregates.

Solution: Lowering the pH (protonating the amine fully) or using an organic co-solvent

(disrupting hydrophobic interactions) is required for high-concentration stocks.

Materials Required
Lyophilized AR-M 1896 Acetate (Store at -20°C, desiccated).

Solvent A (Primary): Sterile Dimethyl Sulfoxide (DMSO), Anhydrous (Cell Culture Grade).

Solvent B (Alternative): 10% Acetic Acid in sterile water (0.2 µm filtered).

Diluent: Sterile PBS (pH 7.4) or Cell Culture Media (serum-free).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://advancedchemtech.com/product-category/peptides/galanin/
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b14766391/docs?utm_src=pdf-body#methods-for-reconstituting-lyophilized-ar-m-1896-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14766391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labware: Low-protein binding microcentrifuge tubes (Eppendorf LoBind®), calibrated

micropipettes.

Protocol 1: Preparation of High-Concentration Stock
Solution
Objective: Create a stable 1 mM to 5 mM stock solution. Caution: Do not reconstitute directly in

PBS or Media. The salts will shield charges and precipitate the peptide.

Method A: DMSO Reconstitution (Recommended for Cell
Culture)
Best for long-term stability and ensuring complete dissolution of hydrophobic residues.

Equilibration: Allow the lyophilized vial to warm to room temperature (RT) for 20 minutes

before opening. This prevents condensation, which degrades peptides.

Centrifugation: Briefly centrifuge the vial (10,000 x g, 30 sec) to pellet the powder.

Calculation:

Example: To make a 5 mM stock from 1 mg of peptide:

Dissolution: Add the calculated volume of sterile DMSO. Vortex gently for 15-30 seconds.

Visual Check: Solution must be crystal clear. If cloudy, sonicate in a water bath for 30

seconds.

Aliquot & Storage: Dispense into 10-20 µL aliquots in LoBind tubes. Flash freeze in liquid

nitrogen and store at -80°C.

Stability:[6] 6 months at -80°C. Avoid freeze-thaw cycles (>2 cycles degrades Trp/Tyr

residues).

Method B: Acidic Reconstitution (Recommended for In
Vivo/Animal Studies)
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Avoids DMSO toxicity in sensitive animal models.

Solvent Prep: Prepare sterile 1% Acetic Acid (or 10% if 1% fails).

Dissolution: Add the calculated volume of Acetic Acid to reach 1-2 mg/mL.

Mixing: Vortex until dissolved. The acidic pH ensures the N-terminus is fully protonated,

repelling aggregation.

Neutralization (At time of use): Dilute this stock at least 1:10 or 1:20 into the physiological

buffer (PBS) immediately before injection. The buffer capacity of PBS will neutralize the

small amount of acid.

Protocol 2: Working Solution & Assay Dilution
Objective: Dilute stock to working concentration (typically 10 nM – 1 µM) without precipitation.

Thaw: Thaw one aliquot of DMSO stock on ice.

Intermediate Dilution (Critical Step):

Do not drop 1 µL of DMSO stock directly into 10 mL of media (precipitation risk).

Perform a serial dilution:

Step A: Dilute 5 mM Stock 1:100 in sterile water or PBS to get 50 µM. (Solvent is now

1% DMSO).

Step B: Dilute 50 µM solution into the final assay medium to reach target (e.g., 100 nM).

Final DMSO Concentration: Ensure final DMSO is <0.1% to avoid cytotoxicity.

Mechanism of Action & Signaling Pathway
AR-M 1896 selectively activates GalR2, a G-protein coupled receptor (GPCR).[1][2][4][7] Unlike

GalR1 (Gi/o coupled), GalR2 primarily couples to Gq/11, leading to calcium mobilization,

though it can also activate Akt/PKB pathways for cell survival.
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Figure 1: Signal transduction pathway activated by AR-M 1896 binding to GalR2, highlighting

the Gq-PLC-IP3 axis.

Troubleshooting
Issue Probable Cause Corrective Action

Cloudiness in Water
Hydrophobic aggregation

(Trp/Leu residues).

Add Acetic Acid dropwise until

clear, or switch to DMSO

method.

Loss of Activity
Oxidation of Tryptophan (Trp)

or Methionine.

Ensure storage is air-tight and

at -80°C. Use fresh aliquots.

Precipitation in Media
"Salting out" effect upon direct

dilution.

Use the "Intermediate Dilution"

step (Protocol 2).

Cytotoxicity High DMSO concentration.

Keep final DMSO < 0.1%.

Include a "Vehicle Control"

(DMSO only) in assays.

References
Liu, H. X., et al. (2001). "Receptor subtype-specific pronociceptive and analgesic actions of

galanin in the spinal cord: selective actions via GalR1 and GalR2 receptors." Proceedings of

the National Academy of Sciences, 98(17), 9960–9964.

Lu, X., et al. (2005). "Galanin (2–11) binds to GalR3 in transfected cell lines: limitations for

pharmacological definition of receptor subtypes." Neuropeptides, 39(3), 165-167.

Tocris Bioscience. "AR-M 1896 Acetate Product Datasheet."

Mazarati, A., et al. (2006). "Regulation of kindling epileptogenesis by hippocampal galanin

type 1 and type 2 receptors: the effects of subtype-selective agonists and the role of G-

protein-mediated signaling." Journal of Pharmacology and Experimental Therapeutics,

318(2), 700-708.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b14766391/docs?utm_src=pdf-body#methods-for-reconstituting-lyophilized-ar-m-1896-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14766391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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